Cas no 1803992-90-6 (4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride)

• Product Name: 4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride
• CAS No: 1803992-90-6
• MF: C₉H₃BrClF₆NO₂
• MW: 386.473041772842
• CID: 4844148
• Update Time: 2025-06-07

4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride

• Inchi： 1S/C9H3BrClF6NO2/c10-1-3-4(20-9(15,16)17)2-18-6(7(11)19)5(3)8(12,13)14/h2H,1H2
• InChI Key： KOHONTDHZRFAOU-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C(=O)Cl)C=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 4.3
• Topological Polar Surface Area: 39.2

Additional information on 4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride

Introduction to 4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1803992-90-6)

4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride, with the CAS number 1803992-90-6, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, a trifluoromethoxy substituent, and a trifluoromethyl group, all attached to a pyridine ring. These functionalities endow the molecule with a range of chemical and biological properties that make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The synthesis of 4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride typically involves multi-step processes, leveraging advanced synthetic techniques and reagents. One common approach involves the sequential functionalization of a pyridine core, followed by the introduction of the bromomethyl, trifluoromethoxy, and trifluoromethyl groups. The final step often involves the formation of the acyl chloride functionality through reaction with thionyl chloride or another suitable reagent. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of its chemical properties, 4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride exhibits strong reactivity due to the presence of the acyl chloride group. This reactivity allows it to readily participate in nucleophilic acyl substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the bromomethyl group can serve as a versatile handle for further functionalization, enabling the introduction of various substituents through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings.

The biological activity of 4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride has been extensively studied in recent years. Research has shown that this compound possesses potent inhibitory activity against several enzymes and receptors, making it a promising lead compound for drug discovery. For instance, studies have demonstrated its ability to inhibit kinases involved in cancer signaling pathways, suggesting potential applications in oncology. Additionally, its interactions with G protein-coupled receptors (GPCRs) have been explored, highlighting its potential as a modulator of these important therapeutic targets.

One notable area of research involving 4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride is its use as a probe molecule in chemical biology. The compound's unique structure allows it to selectively bind to specific protein targets, enabling researchers to study protein function and interactions with high precision. This has led to significant advancements in understanding cellular processes and disease mechanisms, contributing to the development of targeted therapies.

In the context of drug development, 4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride has shown promise as a scaffold for the design of novel small molecules. Its structural flexibility and functional versatility make it an ideal starting point for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can optimize its pharmacological properties, such as potency, selectivity, and pharmacokinetics. This approach has led to the identification of several derivatives with improved therapeutic profiles.

Clinical trials involving compounds derived from 4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride are currently underway to evaluate their safety and efficacy in treating various diseases. Early results have been encouraging, with some compounds showing significant therapeutic benefits in preclinical models. These findings underscore the potential of this compound as a valuable tool in pharmaceutical research and development.

In conclusion, 4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1803992-90-6) is a multifaceted compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration and development. As research continues to advance our understanding of this compound's properties and potential uses, it is likely to play an increasingly important role in the discovery and design of new therapeutic agents.